![molecular formula C9H9N3O2 B2481822 4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione CAS No. 2868-12-4](/img/structure/B2481822.png)
4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione
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Overview
Description
4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione is a useful research compound. Its molecular formula is C9H9N3O2 and its molecular weight is 191.19. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Analysis
Crystal Structure and Conformational Study : The study of the crystal structure of 2-[(phenylamino) methyl]-isoindole-1,3-dione provides insights into its molecular conformation, highlighting the importance of hydrogen bonding interactions. These interactions play a crucial role in biological functions, supported by vibration analysis which complements the structural analysis. This research emphasizes the compound's structural characteristics which could be relevant in designing materials with specific biological functions (Franklin et al., 2011).
Synthesis Methods
Microwave-Assisted and Conventional Synthesis : The comparison between microwave-assisted and conventional synthesis methods for N-(Arylaminomethyl)-phthalimides showcases the efficiency and rapidity of microwave methods. This study highlights the versatility of isoindole derivatives in chemical synthesis, providing a foundation for developing new compounds with potential application in pharmaceuticals and materials science (Sena et al., 2007).
Electrochemical Applications
Computational Electrochemistry for Organic Cathode Materials : A computational study on isoindole-4,7-diones derivatives predicts their redox behavior, crucial for identifying potential organic cathode materials in lithium-ion batteries. This research demonstrates the application of isoindole derivatives in energy storage technologies, contributing to the development of sustainable battery materials (Karlsson et al., 2012).
Photophysical Properties
Photophysical Properties of Fluorescent Derivatives : The synthesis and study of the photophysical behavior of certain isoindole derivatives reveal their potential as fluorescent dyes. These findings are significant for applications in molecular imaging and sensors, where the sensitivity to solvent polarity and thermal stability of the dyes are critical factors (Deshmukh & Sekar, 2015).
Antibacterial Activity
Synthesis and Antibacterial Activity : The synthesis of alkoxy isoindole-1,3-diones and their subsequent evaluation for antibacterial properties highlight the potential medicinal chemistry applications of these compounds. This study suggests that isoindole derivatives could be valuable in developing new antibacterial agents (Ahmed et al., 2006).
Safety and Hazards
The safety information available indicates that 4,7-diamino-2-methyl-2,3-dihydro-1H-isoindole-1,3-dione has several hazard statements including H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
It is known that isoindoline-1,3-dione derivatives have gained significant attention for their potential use in diverse fields such as pharmaceutical synthesis, herbicides, colorants, dyes, polymer additives, organic synthesis, and photochromic materials .
Mode of Action
It is known that the isoindoline-1,3-dione scaffold is formed through the condensation reaction of an aromatic primary amine with a maleic anhydride derivative . This classic route offers a straightforward and versatile pathway to access a variety of substituted N-isoindoline-1,3-diones .
Biochemical Pathways
It is known that isoindoline-1,3-dione derivatives have diverse chemical reactivity and promising applications .
Result of Action
It is known that isoindoline-1,3-dione derivatives have potential therapeutic applications .
Action Environment
The review underscores the need for sustainable and environmentally friendly synthetic approaches in this field .
Properties
IUPAC Name |
4,7-diamino-2-methylisoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-12-8(13)6-4(10)2-3-5(11)7(6)9(12)14/h2-3H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLYHOVUYOJUULF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C=CC(=C2C1=O)N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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